Cas no 1343375-94-9 ((2-cyanopyridin-3-yl)methanesulfonamide)

• Product Name: (2-cyanopyridin-3-yl)methanesulfonamide
• CAS No: 1343375-94-9
• MF: C₇H₇N₃O₂S
• MW: 197.214379549026
• MDL: MFCD17243181
• CID: 5243817
• PubChem ID: 62894779
• Update Time: 2026-03-08

(2-cyanopyridin-3-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (2-cyanopyridin-3-yl)methanesulfonamide
• 3-Pyridinemethanesulfonamide, 2-cyano-

• MDL： MFCD17243181
• Inchi： 1S/C7H7N3O2S/c8-4-7-6(2-1-3-10-7)5-13(9,11)12/h1-3H,5H2,(H2,9,11,12)
• InChI Key： AMHMUOKABSUZRB-UHFFFAOYSA-N
• SMILES： S(CC1C(C#N)=NC=CC=1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: -0.6
• Topological Polar Surface Area: 105

Additional information on (2-cyanopyridin-3-yl)methanesulfonamide

Compound CAS No. 1343375-94-9: (2-Cyanopyridin-3-yl)methanesulfonamide

The compound with CAS number 1343375-94-9, known as (2-cyanopyridin-3-yl)methanesulfonamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a cyano group at the 2-position and a methanesulfonamide group at the 3-position. The cyano group introduces electron-withdrawing effects, while the methanesulfonamide group contributes to the molecule's solubility and reactivity.

Recent studies have highlighted the potential of (2-cyanopyridin-3-yl)methanesulfonamide in various applications, particularly in the development of advanced materials and pharmaceuticals. Researchers have explored its role as a building block for constructing heterocyclic compounds, which are essential in drug discovery. The molecule's ability to undergo diverse chemical transformations, such as Suzuki coupling and Buchwald-Hartwig amination, has made it a valuable precursor in organic synthesis.

In terms of synthesis, (2-cyanopyridin-3-yl)methanesulfonamide can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been shown to significantly enhance reaction efficiency, reducing both time and energy consumption. This approach aligns with the growing trend toward sustainable chemical practices, emphasizing green chemistry principles.

One of the most promising areas of research involving this compound is its application in catalysis. Scientists have demonstrated that (2-cyanopyridin-3-yl)methanesulfonamide can act as a ligand in transition metal catalysts, facilitating selective transformations in organic reactions. For instance, its use in palladium-catalyzed cross-couplings has shown remarkable efficiency, with high yields and excellent regioselectivity.

Beyond its synthetic applications, (2-cyanopyridin-3-yl)methanesulfonamide has also been investigated for its electronic properties. Computational studies reveal that the molecule exhibits interesting charge transport characteristics, making it a candidate for use in organic electronics. Potential applications include its integration into light-emitting diodes (LEDs) and field-effect transistors (FETs), where its unique electronic structure could enhance device performance.

Another notable aspect of this compound is its role in medicinal chemistry. Researchers have explored its potential as an inhibitor of certain enzymes implicated in diseases such as cancer and neurodegenerative disorders. Initial assays indicate that (2-cyanopyridin-3-yl)methanesulfonamide exhibits moderate inhibitory activity against these targets, warranting further investigation into its therapeutic potential.

In conclusion, (2-cyanopyridin-3-yl)methanesulfonamide is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, reactivity, and electronic properties make it an invaluable tool for chemists and material scientists alike. As research continues to uncover new avenues for its utilization, this compound is poised to play an increasingly important role in both academic and industrial settings.